Cas no 134301-11-4 (1,3-Propanedione, 1-cyclopropyl-3-[2-nitro-4-(trifluoromethyl)phenyl]-)

• Product Name: 1,3-Propanedione, 1-cyclopropyl-3-[2-nitro-4-(trifluoromethyl)phenyl]-
• CAS No: 134301-11-4
• MF: C₁₃H₁₀F₃NO₄
• MW: 301.218014240265
• CID: 1235254
• Update Time: 2024-08-03

1,3-Propanedione, 1-cyclopropyl-3-[2-nitro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-cyclopropyl-3-[2-nitro-4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C13H10F3NO4/c14-13(15,16)8-3-4-9(10(5-8)17(20)21)12(19)6-11(18)7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： ORKZFHZEURTTEU-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)CC(C1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 301.0562

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 400.0±45.0 °C(Predicted)
• PSA: 77.28
• pka: 7.90±0.20(Predicted)